883502-14-5(1-fluoro-2-iodo-3-methylbenzene),X4518

1-fluoro-2-iodo-3-methylbenzene Properties

Names and Identifiers

- 1-Fluoro-2-iodo-3-methylbenzene
- 3-Fluoro-2-iodotoluene
- Benzene, 1- fluoro-2-iodo-3-methyl-
- 2-Iodo-3-fluorotoluene
- 1-fluoro-2-iodo-3-methyl-benzene
- PubChem4552
- WXHRYDHCFKJKKO-UHFFFAOYSA-N
- Benzene,1-fluoro-2-iodo-3-methyl-
- VZ26780
- AS05019
- LS10535
- AS02032
- AM62220
- SY047848
- AB0031427
- ST2415337
- X4518
- A19669
- 1-Fluoro-2-iodo-3-methylbenzene (ACI)
- 3-Fluoro-2-iodo-3-methylbenzene
- 883502-14-5
- GS-3856
- AKOS015890291
- CS-W021322
- EN300-206171
- SCHEMBL5979692
- DB-000366
- DTXSID20397106
- MFCD04973438
- J-512457
- 3-FLUORO-2-IODOTOLUENE
- +Expand
- MDL： MFCD04973438
- InChIKey： WXHRYDHCFKJKKO-UHFFFAOYSA-N
- Inchi： 1S/C7H6FI/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
- SMILES： FC1C(I)=C(C)C=CC=1

Computed Properties

Exact Mass: 235.95
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 235.95
Heavy Atom Count: 9
Complexity: 94.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

Refractive Index: 1.58
Boiling Point: 212℃ at 760 mmHg
Flash Point: 85℃
Density: 1.788

1-fluoro-2-iodo-3-methylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0045V3-1g	1-Fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	1g	$10.00	2024-04-20
A2B Chem LLC	AB93423-1g	3-Fluoro-2-iodotoluene	883502-14-5	97%	1g	$9.00	2024-04-19
Aaron	AR00463F-1g	1-Fluoro-2-iodo-3-methylbenzene	883502-14-5	98%	1g	$6.00
abcr	AB290845-1g	3-Fluoro-2-iodotoluene, 97%; .	883502-14-5	97%	1g	€83.40
Alichem	A013032518-250mg	3-Fluoro-2-iodotoluene	883502-14-5	97%	250mg	$489.60	2023-08-31
Ambeed	A121972-1g	1-Fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	1g	$12.0	2024-08-02
Apollo Scientific	PC48745-5g	3-Fluoro-2-iodotoluene	883502-14-5	97%	5g	£74.00	2023-09-01
Enamine	EN300-206171-0.05g	1-fluoro-2-iodo-3-methylbenzene	883502-14-5	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D915202-5g	3-Fluoro-2-iodotoluene	883502-14-5	95%	5g	$125	2022-07-29
Fluorochem	092268-1g	1-Fluoro-2-iodo-3-methylbenzene	883502-14-5	95%	1g	￡19.00	2022-02-28

1-fluoro-2-iodo-3-methylbenzene Synthesis

Synthetic Circuit 1

443-89-0

883502-14-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 15 min, 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 10 min, 0 °C; 1.5 h, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ; 10 min, 0 °C; 2 h, 0 °C; 0 °C → rt
1.4 Solvents: Water ; rt

Reference

Evolution of N-Heterocycle-Substituted Iodoarenes (NHIAs) to Efficient Organocatalysts in Iodine(I/III)-Mediated Oxidative Transformations

Boelke, Andreas; et al, Advanced Synthesis & Catalysis, 2020, 362(1), 184-191

Synthetic Circuit 2

443-89-0

883502-14-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 15 min, 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 10 min, 0 °C; 1.5 h, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ; 10 min, 0 °C; 2 h, 0 °C

Reference

Evolution of N-heterocycle-substituted iodoarenes (NHIAs) to efficient organocatalysts in iodine(I/III)-mediated oxidative transformations

Boelke, Andreas; et al, ChemRxiv, 2019, 1, 1-16